Cas no 2227640-90-4 (3,6-dichloro-4-(2S)-oxiran-2-ylpyridazine)

• Product Name: 3,6-dichloro-4-(2S)-oxiran-2-ylpyridazine
• CAS No: 2227640-90-4
• MF: C₆H₄Cl₂N₂O
• MW: 191.014759063721
• CID: 6000000
• PubChem ID: 165636556
• Update Time: 2025-08-03

3,6-dichloro-4-(2S)-oxiran-2-ylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3,6-dichloro-4-(2S)-oxiran-2-ylpyridazine
• EN300-1978344
• 3,6-dichloro-4-[(2S)-oxiran-2-yl]pyridazine
• 2227640-90-4

• Inchi： 1S/C6H4Cl2N2O/c7-5-1-3(4-2-11-4)6(8)10-9-5/h1,4H,2H2/t4-/m1/s1
• InChI Key： QAILZLBFDAIKAB-SCSAIBSYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)[C@H]1CO1

Computed Properties

• Exact Mass: 189.9700681g/mol
• Monoisotopic Mass: 189.9700681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Additional information on 3,6-dichloro-4-(2S)-oxiran-2-ylpyridazine

Introduction to 3,6-dichloro-4-(2S)-oxiran-2-ylpyridazine (CAS No. 2227640-90-4)

3,6-dichloro-4-(2S)-oxiran-2-ylpyridazine, identified by its CAS number 2227640-90-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridazine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of both chlorine substituents and an oxirane ring in its molecular structure imparts unique chemical properties, making it a valuable scaffold for further chemical modifications and functionalization.

The molecular structure of 3,6-dichloro-4-(2S)-oxiran-2-ylpyridazine consists of a pyridazine core substituted with two chlorine atoms at the 3rd and 6th positions, and an (S)-configured oxirane ring at the 4th position. This specific arrangement not only influences its reactivity but also its potential interaction with biological targets. The oxirane ring, also known as an epoxide, is a highly reactive functional group that can undergo various transformations, including ring-opening reactions with nucleophiles. This reactivity makes it an attractive moiety for designing molecules with tailored biological properties.

In recent years, there has been a growing interest in pyridazine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that these compounds can exhibit inhibitory activity against a range of enzymes and receptors involved in disease pathways. For instance, modifications of the pyridazine core have been explored in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The chlorine substituents in 3,6-dichloro-4-(2S)-oxiran-2-ylpyridazine enhance its lipophilicity and metabolic stability, factors that are often critical for drug bioavailability and efficacy.

The (S)-configuration of the oxirane ring in 3,6-dichloro-4-(2S)-oxiran-2-ylpyridazine is particularly noteworthy, as enantioselective synthesis and derivatization have become increasingly important in pharmaceutical research. The stereochemistry of a molecule can significantly influence its biological activity, with different enantiomers often exhibiting distinct pharmacological profiles. The (S)-isomer may interact with biological targets in a manner that differs from its (R) counterpart, potentially leading to enhanced therapeutic effects or reduced side effects. This underscores the importance of precise stereochemical control in the synthesis of pharmaceutical intermediates.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 3,6-dichloro-4-(2S)-oxiran-2-ylpyridazine. Techniques such as asymmetric synthesis and transition-metal-catalyzed reactions have been employed to achieve high enantiomeric purity and yield. These methods not only facilitate the production of enantiomerically pure compounds but also open up new avenues for structural diversification. By leveraging these synthetic strategies, researchers can explore novel analogs with improved pharmacokinetic properties and target specificity.

The potential applications of 3,6-dichloro-4-(2S)-oxiran-2-ylpyridazine extend beyond traditional drug development. Its unique structural features make it a promising candidate for use as an intermediate in the synthesis of agrochemicals and specialty chemicals. Additionally, the oxirane ring can be functionalized to introduce other bioactive moieties, expanding its utility in medicinal chemistry. The ability to derivatize this compound into more complex structures underscores its versatility as a chemical building block.

In conclusion, 3,6-dichloro-4-(2S)-oxiran-2-ylpyridazine (CAS No. 2227640-90-4) represents an intriguing compound with significant potential in pharmaceutical research. Its structural features—particularly the combination of chlorine substituents and an (S)-configured oxirane ring—make it a versatile scaffold for further chemical exploration. As synthetic methodologies continue to evolve, the accessibility of such complex molecules will likely increase, paving the way for new discoveries and applications in medicine and beyond.